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Compound of Interest

Compound Name: EST73502

CAS No.: 1838622-25-5

Cat. No.: B10824836

Get Quote

The following provides critical guidance for the proper disposal of EST73502, a dual μ-opioid

receptor agonist and σ1 receptor antagonist.[1] Adherence to these procedures is essential to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. As a clinical candidate, EST73502 should be managed as a hazardous chemical

waste.

Immediate Safety and Handling Precautions
Prior to handling EST73502 for disposal, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to, protective gloves, clothing, and

eye/face protection.[2] Work should be conducted in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[2] Ensure that eyewash stations and safety

showers are readily accessible.[3][4]
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Property Value

Molecular Formula C₁₉H₂₆F₂N₂O₂[1]

Molecular Weight 352.42 g/mol [1]

Step-by-Step Disposal Protocol
The disposal of EST73502 must be handled systematically to mitigate risks. The following

protocol outlines the necessary steps for its safe collection and removal.

Waste Identification and Segregation:

Treat all materials contaminated with EST73502 (e.g., unused product, solutions,

contaminated labware) as hazardous chemical waste.[5][6]

Do not mix EST73502 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.[7]

Containerization:

Select a chemically compatible and leak-proof container for the waste.[5][7] Often, the

original container is a suitable choice.[7]

The container must have a secure, tight-fitting lid and be kept closed at all times except

when adding waste.[5]

Labeling:

As soon as waste is generated, affix a hazardous waste label to the container.[5][6]

The label must clearly identify the contents, including the full chemical name "EST73502"

and any other constituents.[5] Indicate known hazards (e.g., "Toxic").[6]

Accumulation and Storage:

Store the labeled waste container in a designated satellite accumulation area (SAA).[5]
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The SAA should be located at or near the point of generation and under the control of the

laboratory operators.

Ensure secondary containment is used to prevent spills.[5]

Request for Pickup:

Once the container is full or has reached the designated accumulation time limit set by

your institution, arrange for its disposal through your EHS office.[5][6]

Follow your institution's specific procedures for requesting a chemical waste collection,

which may involve an online system.[5][7]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of EST73502.
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Preparation & Identification
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Step 6
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Step 7

Click to download full resolution via product page

Caption: Workflow for the safe disposal of EST73502 waste.
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Disclaimer: This document provides general guidance. Researchers, scientists, and drug

development professionals must consult and adhere to all local, state, and federal regulations,

as well as their institution's specific Environmental Health and Safety (EHS) protocols for

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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